EML 425

• CAS No.: 1675821-32-5
• Product Name: EML 425
• Molecular Formula: C27H24N2O4
• Molecular Weight: 440.5
• IUPAC Name: 1,3-dibenzyl-5-[(4-hydroxy-2,6-dimethylphenyl)methylidene]-1,3-diazinane-2,4,6-trione
• Standard InChI: InChI=1S/C27H24N2O4/c1-18-13-22(30)14-19(2)23(18)15-24-25(31)28(16-20-9-5-3-6-10-20)27(33)29(26(24)32)17-21-11-7-4-8-12-21/h3-15,30H,16-17H2,1-2H3
• Standard InChIKey: LUGQBJDYUPNAQQ-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1C=C2C(=O)N(C(=O)N(C2=O)CC3=CC=CC=C3)CC4=CC=CC=C4)C)O
• Appearance: Solid powder
• Description: EML 425 is a reversible and non-competitive CBP/p300 inhibitor that is cell permeable (IC50 values are 1.1 and 2.9 μM, respectively).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: EML 425; EML-425; EML425.
• Reference: 1: Zhou Z, Zhou B, Ren L, Meng Q. Effect of ensiled mulberry leaves and sun-dried mulberry fruit pomace on finishing steer growth performance, blood biochemical parameters, and carcass characteristics. PLoS One. 2014 Jan 10;9(1):e85406. doi: 10.1371/journal.pone.0085406. eCollection 2014. PubMed PMID: 24427304; PubMed Central PMCID: PMC3888424.
• PubChem Compound: 91826273
• Last Modified: Nov 11 2021